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Compound of Interest

Compound Name: Ripretinib

Cat. No.: B610491 Get Quote

This document provides crucial guidance for the safe handling and disposal of Ripretinib, a

kinase inhibitor, intended for researchers, scientists, and drug development professionals.

Adherence to these procedures is vital to minimize exposure and ensure a safe laboratory

environment.

Hazard Identification and Occupational Exposure
Ripretinib is classified as a hazardous substance with the following primary concerns[1]:

Reproductive Toxicity (Category 2): Suspected of damaging fertility and the unborn child.

Specific Target Organ Toxicity, Repeated Exposure (Category 1): Causes damage to the

hematopoietic system and skin through prolonged or repeated exposure.

Kinase Inhibitor Effects: May adversely affect rapidly dividing cells[1].

An Occupational Exposure Limit (OEL) has been established to minimize health risks

associated with handling this compound.

Compound Issuer
Occupational Exposure
Limit (OEL) - TWA

Ripretinib Deciphera 40 µg/m³
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Ripretinib to prevent skin and eye

contact, inhalation, and ingestion. The required PPE varies based on the specific handling

procedures and the potential for exposure.

Task Required Personal Protective Equipment

Routine Handling (weighing, formulating)

- Gloves: Protective gloves (impervious).- Eye

Protection: Safety glasses with side-shields or

safety goggles[2].- Body Protection: Impervious

clothing such as a lab coat[2].- Respiratory

Protection: A suitable respirator should be used

if dust is generated and engineering controls are

not sufficient[2].

Spill Cleanup

- Gloves: Protective gloves.- Eye Protection:

Safety goggles with side-shields[2].- Body

Protection: Full protective clothing or disposable

coveralls[1][2].- Respiratory Protection: An

approved, positive pressure, self-contained

breathing apparatus may be necessary for large

spills[1].

Note: Protective garments should not be worn in common areas, and proper gowning and de-

gowning practices must be followed[1].

Handling and Engineering Controls
Safe handling of Ripretinib requires a combination of engineering controls and specific

procedural steps to minimize dust generation and exposure.

Engineering Controls:

Ventilation: Use local exhaust ventilation (LEV) or work within a fume hood, especially during

procedures that may generate dust[1][3].
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Containment: For high-dust generating operations, specifically designed and engineered

enclosures should be utilized[1].

Safety Stations: Ensure an emergency eye wash station and safety shower are readily

accessible[2].

Procedural Steps for Handling:

Obtain Special Instructions: Before use, obtain and review the Safety Data Sheet (SDS)[1].

Prevent Dust Generation: Minimize the creation and accumulation of dust[1]. Avoid actions

that could cause tablets to be crushed or broken outside of a controlled environment[1].

Avoid Contact: Prevent contact with eyes, skin, and mucous membranes[1].

Hygiene Practices: Wash hands, forearms, and face thoroughly after handling[1]. Do not eat,

drink, or smoke in areas where Ripretinib is handled or stored[1].

Storage: Store in a locked, light-protected area at 20 – 25 °C, with excursions permitted to

15-30 °C[1].

Spill Management and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to contain the material

and decontaminate the area.

Spill Response Protocol:

Evacuate and Secure: Evacuate unnecessary personnel from the area.

Use Appropriate PPE: Don the full required PPE for spill cleanup as outlined in the table

above[1].

Contain the Spill:

Crushed/Broken Tablets or Powder: DO NOT RAISE DUST. Cover the spill with a damp

cloth or towel to minimize airborne particles. Surround the spill with absorbent material[1].
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Intact Tablets: Scoop up the spilled tablets[1].

Clean-up:

Carefully scoop the material (broken tablets, powder, and absorbents) into a leak-proof,

suitable container for hazardous waste[1].

If applicable, add liquid to the material to allow it to enter a solution, then capture the liquid

with spill absorbents[1].

Decontamination: Decontaminate the spill area twice[1].

Disposal: Dispose of the container and all contaminated materials as hazardous waste.

Disposal Plan:

All waste containing Ripretinib, including contaminated PPE and cleaning materials, must

be disposed of as hazardous or special waste[1].

Follow all local, regional, national, and international regulations for hazardous waste

disposal[1]. Do not empty into drains[1].

Experimental Protocols
The safety recommendations provided are based on toxicological assessments. Detailed

experimental protocols for the toxicological studies cited in the safety data sheets (e.g., studies

on rats and dogs) are not provided in the available documentation[1].

Safe Handling Workflow for Ripretinib
The following diagram illustrates the logical workflow for the safe handling of Ripretinib, from

preparation to disposal.
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Caption: Workflow for Safe Handling of Ripretinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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